Cas no 2248326-06-7 (7-{[(Tert-butoxy)carbonyl]amino}thieno[2,3-b]pyrazine-6-carboxylic acid)

• Product Name: 7-{[(Tert-butoxy)carbonyl]amino}thieno[2,3-b]pyrazine-6-carboxylic acid
• CAS No: 2248326-06-7
• MF: C₁₂H₁₃N₃O₄S
• MW: 295.314321279526
• CID: 5976445
• PubChem ID: 137941569
• Update Time: 2025-06-28

7-{[(Tert-butoxy)carbonyl]amino}thieno[2,3-b]pyrazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-{[(tert-butoxy)carbonyl]amino}thieno[2,3-b]pyrazine-6-carboxylic acid
• EN300-6508723
• 2248326-06-7
• 7-[(2-Methylpropan-2-yl)oxycarbonylamino]thieno[2,3-b]pyrazine-6-carboxylic acid
• 7-{[(Tert-butoxy)carbonyl]amino}thieno[2,3-b]pyrazine-6-carboxylic acid

• Inchi： 1S/C12H13N3O4S/c1-12(2,3)19-11(18)15-6-7-9(14-5-4-13-7)20-8(6)10(16)17/h4-5H,1-3H3,(H,15,18)(H,16,17)
• InChI Key： DFFALORFHYKNJC-UHFFFAOYSA-N
• SMILES： S1C2C(C(=C1C(=O)O)NC(=O)OC(C)(C)C)=NC=CN=2

Computed Properties

• Exact Mass: 295.06267708g/mol
• Monoisotopic Mass: 295.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 130Ų

Additional information on 7-{[(Tert-butoxy)carbonyl]amino}thieno[2,3-b]pyrazine-6-carboxylic acid

Comprehensive Overview of 7-{[(Tert-butoxy)carbonyl]amino}thieno[2,3-b]pyrazine-6-carboxylic acid (CAS No. 2248326-06-7)

In the rapidly evolving field of pharmaceutical and organic chemistry, 7-{[(Tert-butoxy)carbonyl]amino}thieno[2,3-b]pyrazine-6-carboxylic acid (CAS No. 2248326-06-7) has emerged as a compound of significant interest. This heterocyclic derivative, featuring a thieno[2,3-b]pyrazine core, is widely recognized for its potential applications in drug discovery and material science. Researchers are increasingly focusing on its unique structural properties, which combine a carboxylic acid moiety with a Boc-protected amino group, enabling versatile reactivity in synthetic pathways.

The compound's CAS No. 2248326-06-7 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Its thieno[2,3-b]pyrazine scaffold is particularly notable for its role in designing kinase inhibitors and other bioactive molecules. Recent trends in AI-driven drug discovery have further amplified interest in such building blocks, as they offer a balance of stability and functionalizability. Questions like "What are the synthetic routes for 7-{[(Tert-butoxy)carbonyl]amino}thieno[2,3-b]pyrazine-6-carboxylic acid?" or "How to purify CAS 2248326-06-7?" are commonly encountered in research forums, highlighting the need for detailed technical guidance.

From a synthetic perspective, the Boc-protected amino group in this compound provides a strategic advantage for peptide coupling and other conjugation reactions. The carboxylic acid functionality further enhances its utility as a linker or intermediate in multicomponent reactions. Environmental and green chemistry initiatives have also spurred investigations into sustainable methods for producing such derivatives, aligning with global demands for eco-friendly synthesis.

Analytical characterization of 7-{[(Tert-butoxy)carbonyl]amino}thieno[2,3-b]pyrazine-6-carboxylic acid typically involves advanced techniques like NMR, HPLC, and mass spectrometry. These methods ensure high purity and confirm structural integrity, critical for downstream applications. The compound's stability under various conditions is another area of active research, with studies exploring its behavior in aqueous and organic solvents.

In summary, CAS No. 2248326-06-7 represents a valuable tool for chemists and researchers aiming to explore novel therapeutic or material innovations. Its dual functional groups and robust scaffold make it a standout choice for projects requiring precision and versatility. As the scientific community continues to uncover its potential, this compound is poised to remain a key player in cutting-edge chemical research.